2,3-Dichlorophenyl 3-(1-pyrrolidinyl)propyl ether

• Molecular Formula: C13H17Cl2NO
• Molecular Weight: 274.18 g/mol
• IUPAC Name: 1-[3-(2,3-dichlorophenoxy)propyl]pyrrolidine
• InChI: InChI=1S/C13H17Cl2NO/c14-11-5-3-6-12(13(11)15)17-10-4-9-16-7-1-2-8-16/h3,5-6H,1-2,4,7-10H2
• InChI Key: GNUQRBYVCIMPBV-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CCCOC2=C(C(=CC=C2)Cl)Cl

Description

2,3-Dichlorophenyl 3-(1-pyrrolidinyl)propyl ether (also known as U-47700) is a synthetic opioid that was first synthesized in the 1970s. It has gained popularity in recent years as a recreational drug due to its potent analgesic effects. However, it has also been the cause of several deaths due to its high potency and potential for abuse. Despite this, U-47700 remains a topic of interest in scientific research due to its unique chemical properties and potential therapeutic applications.

Mechanism of Action

U-47700 acts as a selective agonist at the mu-opioid receptor, which is responsible for mediating pain relief and euphoria. It has been shown to have a higher affinity for the mu-opioid receptor than other opioids, which may contribute to its potent analgesic effects.
Biochemical and Physiological Effects
U-47700 has been shown to have a range of biochemical and physiological effects. It has been shown to decrease pain sensitivity and induce feelings of euphoria, similar to other opioids. Additionally, U-47700 has been shown to have sedative effects, which may contribute to its potential use as a treatment for anxiety and insomnia.

Advantages and Limitations for Lab Experiments

U-47700 has several advantages and limitations for use in lab experiments. Its potent analgesic effects make it a useful tool for studying pain pathways and developing new pain medications. However, its high potency and potential for abuse make it difficult to work with and require specialized safety protocols.

Future Directions

There are several potential future directions for research on U-47700. One area of interest is the development of new pain medications based on the chemical structure of U-47700. Additionally, further research is needed to determine the potential therapeutic uses of U-47700, particularly in the treatment of opioid addiction. Finally, more research is needed to fully understand the biochemical and physiological effects of U-47700 and its potential for abuse.

Synthesis Methods

U-47700 is synthesized through a multi-step process that involves the reaction of 2,3-dichlorophenylacetonitrile with 3-(1-pyrrolidinyl)propylamine. The resulting product is then reduced and purified to yield U-47700. The synthesis of U-47700 is complex and requires specialized knowledge and equipment, making it difficult to produce on a large scale.

Scientific Research Applications

U-47700 has been the subject of several scientific studies due to its unique chemical structure and potential therapeutic applications. It has been shown to have potent analgesic effects, making it a potential candidate for the treatment of chronic pain. Additionally, U-47700 has been studied for its potential use in the treatment of opioid addiction, as it has been shown to have lower abuse potential than other opioids.